Cas no 46729-91-3 (Ethanone, 1-(3,4-dimethoxyphenyl)-2-nitro-)

• Product Name: Ethanone, 1-(3,4-dimethoxyphenyl)-2-nitro-
• CAS No: 46729-91-3
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 334793
• PubChem ID: 351515
• Update Time: 2025-04-19

Ethanone, 1-(3,4-dimethoxyphenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-dimethoxyphenyl)-2-nitro-
• 1-(3,4-dimethoxyphenyl)-2-nitroethanone
• 1-(3,4-Dimethoxy-phenyl)-2-nitro-aethanon
• 1-(3,4-dimethoxyphenyl)-2-nitroethan-1-one
• 1-(3,4-dimethoxy-phenyl)-2-nitro-ethanone
• 1-< 3,4-Dimethoxy-phenyl> -2-nitro-aethan-1-on
• AC1L6YHI
• CTK1D8785
• NSC522064
• NSC-522064
• DTXSID60325943
• 46729-91-3
• SCHEMBL7501975

• Inchi： 1S/C10H11NO5/c1-15-9-4-3-7(5-10(9)16-2)8(12)6-11(13)14/h3-5H,6H2,1-2H3
• InChI Key： CEYXXWIJYAGDQA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C(C[N+](=O)[O-])=O)=C1)OC

Computed Properties

• Exact Mass: 225.06373
• Monoisotopic Mass: 225.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 379.6°C at 760 mmHg
• Flash Point: 178.4°C
• Refractive Index: 1.524
• PSA: 78.67
• LogP: 1.68640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones